N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(4-nitrophenyl)ethylidene]amino] 5-chloro-2-methoxybenzoate
• InChI: InChI=1S/C16H14ClN3O5/c1-24-14-7-4-11(17)9-13(14)16(21)25-19-15(18)8-10-2-5-12(6-3-10)20(22)23/h2-7,9H,8H2,1H3,(H2,18,19)
• InChI Key: VUTUVARUXHWDLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)ON=C(CC2=CC=C(C=C2)[N+](=O)[O-])N
• Isomeric SMILES: COC1=C(C=C(C=C1)Cl)C(=O)O/N=C(/CC2=CC=C(C=C2)[N+](=O)[O-])\N
• Molecular Formula: C16H14ClN3O5
• Molecular Weight: 363.75 g/mol

Description

N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide, also known as CMI-977, is a synthetic compound with potential anti-inflammatory properties. It belongs to the family of imidazole derivatives and has been studied extensively for its potential use in the treatment of various inflammatory diseases.

Mechanism of Action

N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide works by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also inhibits the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide has been shown to reduce inflammation and improve lung function in animal models of asthma and COPD. It has also been shown to reduce mortality in animal models of sepsis.

Advantages and Limitations for Lab Experiments

One advantage of N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide is its potential use in the treatment of various inflammatory diseases. However, one limitation is the lack of clinical trials in humans, which makes it difficult to determine its safety and efficacy.

Future Directions

1. Clinical trials in humans to determine the safety and efficacy of N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide in the treatment of inflammatory diseases.
2. Investigation of the potential use of N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide in the treatment of other inflammatory conditions such as inflammatory bowel disease and psoriasis.
3. Development of new derivatives of N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide with improved pharmacological properties.
4. Investigation of the potential use of N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide in combination with other anti-inflammatory agents for the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide involves the reaction of 5-chloro-2-methoxybenzoic acid with 4-nitroaniline in the presence of thionyl chloride. The resulting compound is then reacted with ethylenediamine to yield N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide.

Scientific Research Applications

N'-[(5-chloro-2-methoxybenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide has been extensively studied for its potential use in the treatment of various inflammatory diseases such as rheumatoid arthritis, asthma, and chronic obstructive pulmonary disease (COPD). It has also been studied for its potential use in the treatment of sepsis and other inflammatory conditions.